![molecular formula C10H14N6 B1399985 1-([1,2,4]Triazolo[4,3-a]pyrazin-8-yl)piperidin-3-amine CAS No. 1344005-75-9](/img/structure/B1399985.png)
1-([1,2,4]Triazolo[4,3-a]pyrazin-8-yl)piperidin-3-amine
Overview
Description
The compound “1-([1,2,4]Triazolo[4,3-a]pyrazin-8-yl)piperidin-3-amine” is a type of Autophagy class compound . It is also related to the synthesis of novel [1,2,4]triazolo [4,3-a]pyrazine derivatives .
Synthesis Analysis
The synthesis of [1,2,4]triazolo [4,3-a]pyrazine derivatives involves aromatic nucleophilic substitution of 4-chloro-8-methyl [1,2,4]triazolo [4,3-a]quinoxaline-1-amine with different amines and triazole-2-thiol . A series of novel [1,2,4]triazolo [4,3-a]pyrazine derivatives were synthesized and evaluated for their inhibitory activities toward c-Met/VEGFR-2 kinases .
Molecular Structure Analysis
The molecular structure of “1-([1,2,4]Triazolo[4,3-a]pyrazin-8-yl)piperidin-3-amine” is related to the [1,2,4]triazolo [4,3-a]pyrazine derivatives . The compound can bind to c-Met and VEGFR-2 protein, which is similar to that of foretinib .
Chemical Reactions Analysis
The chemical reactions involving [1,2,4]triazolo [4,3-a]pyrazin-8-yl)piperidin-3-amine are related to the synthesis of [1,2,4]triazolo [4,3-a]pyrazine derivatives . The reaction involves the use of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides and 7-thioxo-5,6,7,8-tetrahydropyrimido- [4,5-d]pyrimidine-2,4(1H,3H)-diones in the presence of triethylamine .
Physical And Chemical Properties Analysis
The physical and chemical properties of “1-([1,2,4]Triazolo[4,3-a]pyrazin-8-yl)piperidin-3-amine” are related to its molecular weight and molecular formula . The compound has a molecular weight of 407.31 and a molecular formula of C16H15F6N5O .
Scientific Research Applications
Antibacterial Agents
Triazolopyrazines: , including the compound , have been studied for their potential as antibacterial agents. Some derivatives have shown moderate to good antibacterial activities against both Gram-positive Staphylococcus aureus and Gram-negative Escherichia coli strains . This suggests that “1-([1,2,4]Triazolo[4,3-a]pyrazin-8-yl)piperidin-3-amine” could be a valuable scaffold for developing new antibacterial drugs.
Pharmaceutical Research
As a building block in pharmaceutical research, this compound can be used to synthesize a variety of drugs. Its presence in drugs like chlorpromazine and captopril highlights its importance in creating medications for conditions ranging from psychosis to hypertension .
Mechanism of Action
Target of Action
The primary targets of 1-([1,2,4]Triazolo[4,3-a]pyrazin-8-yl)piperidin-3-amine are c-Met and VEGFR-2 kinases . These kinases play a crucial role in cell proliferation and survival, making them important targets for anticancer therapies .
Mode of Action
This compound interacts with its targets by inhibiting their activities . It binds to the active sites of c-Met and VEGFR-2, preventing them from catalyzing their respective reactions . This inhibition disrupts the signaling pathways regulated by these kinases, leading to changes in cellular processes .
Biochemical Pathways
The inhibition of c-Met and VEGFR-2 kinases affects several biochemical pathways. These include pathways involved in cell proliferation, survival, and angiogenesis . The disruption of these pathways can lead to the inhibition of tumor growth and metastasis .
Pharmacokinetics
These properties determine the compound’s bioavailability, which is crucial for its therapeutic effect .
Result of Action
The molecular and cellular effects of 1-([1,2,4]Triazolo[4,3-a]pyrazin-8-yl)piperidin-3-amine’s action include the inhibition of cell proliferation and induction of apoptosis . Specifically, the compound has been shown to inhibit the growth of A549 cells in a dose-dependent manner and induce late apoptosis of these cells .
Safety and Hazards
Future Directions
The future directions of “1-([1,2,4]Triazolo[4,3-a]pyrazin-8-yl)piperidin-3-amine” research could involve further exploration of [1,2,4]triazolo [4,3-a]pyrazine as antimicrobial agents . The presence of piperazine subunit or its isosteres enhances the antimicrobial activity of the fused triazoles ring systems .
properties
IUPAC Name |
1-([1,2,4]triazolo[4,3-a]pyrazin-8-yl)piperidin-3-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N6/c11-8-2-1-4-15(6-8)9-10-14-13-7-16(10)5-3-12-9/h3,5,7-8H,1-2,4,6,11H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LERQFSVEGMPWQB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C2=NC=CN3C2=NN=C3)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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